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molecular formula C30H23N B8546944 N-([1,1'-biphenyl]-4-yl)-[1,1':3',1''-terphenyl]-4'-amine

N-([1,1'-biphenyl]-4-yl)-[1,1':3',1''-terphenyl]-4'-amine

Cat. No. B8546944
M. Wt: 397.5 g/mol
InChI Key: KIHBHETWBSJUJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08716484B1

Procedure details

Xylene (250 mL) was bubbled with nitrogen for 15 min, followed by addition of 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (1.8 g, 4.4 mmol) and Pd2(dba)3 (1.0 g, 1.1 mmol). The mixture was bubbled with nitrogen for 15 min, then [1,1′:3′,1″-terphenyl]-4′-amine (9.8 g, 40.0 mmol), 4-iodobiphenyl (10.3 g, 36.7 mmol), sodium tert-butoxide (7.0 g, 73.4 mmol) were added. The mixture was bubbled with nitrogen for 15 min and refluxed for 13 h. After cooling, the reaction mixture was filtered through a silica pad and washed with toluene. The solvent was removed in vacuo and the residue was purified by flash chromatography using 40-60% toluene/hexane to afford N-([1,1′-biphenyl]-4-yl)-[1,1′:3′,1″-terphenyl]-4′-amine (14.7 g, 92% yield) as a white solid.
Name
2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
Pd2(dba)3
Quantity
1 g
Type
catalyst
Reaction Step One
Name
[1,1′:3′,1″-terphenyl]-4′-amine
Quantity
9.8 g
Type
reactant
Reaction Step Two
Name
4-iodobiphenyl
Quantity
10.3 g
Type
reactant
Reaction Step Two
Name
sodium tert-butoxide
Quantity
7 g
Type
reactant
Reaction Step Two
Name
N-([1,1′-biphenyl]-4-yl)-[1,1′:3′,1″-terphenyl]-4′-amine
Yield
92%

Identifiers

REACTION_CXSMILES
C1(P(C2CCCCC2)[C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][C:9]=2[C:14]2[C:19](OC)=[CH:18][CH:17]=[CH:16][C:15]=2OC)CCCCC1.[C:30]1([C:36]2[CH:41]=[CH:40][C:39]([NH2:42])=[C:38]([C:43]3[CH:48]=[CH:47][CH:46]=[CH:45][CH:44]=3)[CH:37]=2)[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=1.IC1C=CC(C2C=CC=CC=2)=CC=1.CC(C)([O-])C.[Na+]>C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd]>[C:14]1([C:9]2[CH:8]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:15]=[CH:16][C:17]([NH:42][C:39]2[CH:40]=[CH:41][C:36]([C:30]3[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=3)=[CH:37][C:38]=2[C:43]2[CH:44]=[CH:45][CH:46]=[CH:47][CH:48]=2)=[CH:18][CH:19]=1 |f:3.4,5.6.7.8.9|

Inputs

Step One
Name
2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl
Quantity
1.8 g
Type
reactant
Smiles
C1(CCCCC1)P(C1=C(C=CC=C1)C1=C(C=CC=C1OC)OC)C1CCCCC1
Name
Pd2(dba)3
Quantity
1 g
Type
catalyst
Smiles
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
Step Two
Name
[1,1′:3′,1″-terphenyl]-4′-amine
Quantity
9.8 g
Type
reactant
Smiles
C1(=CC=CC=C1)C1=CC(=C(C=C1)N)C1=CC=CC=C1
Name
4-iodobiphenyl
Quantity
10.3 g
Type
reactant
Smiles
IC1=CC=C(C=C1)C1=CC=CC=C1
Name
sodium tert-butoxide
Quantity
7 g
Type
reactant
Smiles
CC(C)([O-])C.[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Xylene (250 mL) was bubbled with nitrogen for 15 min
Duration
15 min
CUSTOM
Type
CUSTOM
Details
The mixture was bubbled with nitrogen for 15 min
Duration
15 min
CUSTOM
Type
CUSTOM
Details
The mixture was bubbled with nitrogen for 15 min
Duration
15 min
TEMPERATURE
Type
TEMPERATURE
Details
refluxed for 13 h
Duration
13 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
FILTRATION
Type
FILTRATION
Details
the reaction mixture was filtered through a silica pad
WASH
Type
WASH
Details
washed with toluene
CUSTOM
Type
CUSTOM
Details
The solvent was removed in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was purified by flash chromatography

Outcomes

Product
Name
N-([1,1′-biphenyl]-4-yl)-[1,1′:3′,1″-terphenyl]-4′-amine
Type
product
Smiles
C1(=CC=C(C=C1)NC1=C(C=C(C=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 14.7 g
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 840.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.